H-SER-LYS-PRO-ASP-ASN-PRO-GLY-GLU-ASP-ALA-PRO-ALA-GLU-ASP-MET-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TY
Overview
Description
Synthesis Analysis
The synthesis of peptides with complex sequences often involves solid-phase peptide synthesis (SPPS) or recombinant DNA technology. For sequences similar to the one , methodologies could involve the sequential addition of protected amino acid residues to a growing peptide chain, anchored to a solid resin, a technique that enables the synthesis of peptides in a stepwise fashion from the C-terminus to the N-terminus (Mezö et al., 2000).
Molecular Structure Analysis
The molecular structure of peptides is determined by the sequence of amino acids and can be analyzed through computational modeling or NMR spectroscopy. The peptide's structure influences its biological function and interaction with other molecules. For instance, the presence of specific amino acids such as Serine (Ser), Glutamic acid (Glu), and Lysine (Lys) within a peptide sequence can significantly affect its conformation and solubility (Riand et al., 1995).
Scientific Research Applications
- Neuroleukin in Neurobiology
- Neuroleukin (NLK) is a protein secreted by denervated rat muscle and found in large amounts in muscle, brain, heart, and kidneys . It is a neurotrophic factor for spinal and sensory neurons and a lymphokine product of lectin-stimulated T-cells .
- The protein is active at concentrations of 10-9 to 10-11 M, similar to those for other polypeptide factors .
- Molecular clones of NLK have been expressed in monkey COS cells and the product was shown to have the same biological and biochemical properties as the extracted protein .
- The sequence of pig muscle phosphohexose isomerase (PHI), which catalyses the conversion of glucose-6-phosphate to fructose-6-phosphate, an obligatory step in glycolysis, is 90% homologous to the sequence of mouse neuroleukin .
Safety And Hazards
The safety and potential hazards associated with a peptide depend on its specific properties and uses. Some peptides are used as therapeutics and have been thoroughly tested for safety and efficacy. However, all peptides should be handled with care in a laboratory setting to prevent accidental exposure.
Future Directions
The field of peptide research is rapidly advancing, with new synthetic methods and applications being developed. Future research may focus on improving peptide drug delivery, designing peptides with specific biological activities, and exploring new roles for peptides in cell signaling and disease.
Please note that this is a general overview and may not apply to the specific peptide sequence you provided. For detailed information, it’s recommended to refer to scientific literature or conduct laboratory experiments.
properties
CAS RN |
150138-78-6 |
|---|---|
Product Name |
H-SER-LYS-PRO-ASP-ASN-PRO-GLY-GLU-ASP-ALA-PRO-ALA-GLU-ASP-MET-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TY |
Molecular Formula |
C175H269N53O54S1 |
Molecular Weight |
4011.4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
